Technical Support Center: Troubleshooting Failed Proficiency Testing for Benzoylecgonine Analysis

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Benzoylecgonine*
CAS No.:	*519-09-5*
Cat. No.:	*B1201016*

Get Quote

Welcome to the technical support center for **benzoylecgonine** (BZE) analysis. This guide is designed for researchers, forensic toxicologists, and clinical laboratory professionals who have encountered challenges with proficiency testing (PT) for this critical cocaine metabolite. A PT failure is not just a data point; it is an opportunity to refine and perfect your analytical process. This document provides a structured, in-depth approach to root cause analysis and troubleshooting, grounded in scientific principles and field-proven experience.

Understanding the Analyte: Why **Benzoylecgonine** is Challenging

Benzoylecgonine is the primary urinary metabolite of cocaine and the main target for confirming cocaine use.[1] Its chemical structure and behavior in biological matrices present several analytical hurdles. Understanding these properties is the first step in troubleshooting.

- Hydrolysis and Stability: Cocaine rapidly hydrolyzes to BZE both enzymatically in the liver and chemically in solution.[2] However, BZE itself is not indefinitely stable. The stability of

© 2026 BenchChem. All rights reserved.

BZE is highly dependent on pH and temperature. In alkaline conditions or at elevated temperatures, the hydrolysis of cocaine to BZE is accelerated.[3] Conversely, to ensure the stability of BZE in a collected sample, it is recommended to acidify the sample and store it at 4°C or frozen.[3][4] Studies have shown significant degradation of BZE in urine samples stored at 4°C and pH 8 after just a few days.[5][6]

- Polarity and Volatility: BZE is a polar compound, which makes it non-volatile. This property makes direct analysis by Gas Chromatography-Mass Spectrometry (GC-MS) impossible without a chemical modification step known as derivatization.[7]

Table 1: Benzoylecgonine Stability in Urine

Storage Condition	pH	Stability/Observation	Source(s)
Refrigerated (4°C)	6.0	Stable for at least 30 days.	[3]
Refrigerated (4°C)	8.0	Significant degradation observed; cocaine and other metabolites can disappear within 15-75 days, with BZE showing only 23% recovery after a year.	[5][6]
Frozen (-20°C)	4.0	Considered optimal for long-term stability.	[5]
Frozen (-20°C)	Any	Generally stable, with recoveries >80% after one year. However, freeze-thaw cycles can cause drug partitioning, requiring gentle mixing after thawing.	[5][8]

© 2026 BenchChem. All rights reserved.

The Analytical Workflow: Pinpointing the Source of Error

A PT failure can originate at any point in the analytical process. A systematic review of your workflow is essential. This workflow diagram illustrates the critical stages where errors can be introduced.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Key stages in the **Benzoylecgonine** analytical workflow.

© 2026 BenchChem. All rights reserved.

Root Cause Analysis of a Proficiency Testing Failure

When a PT result is flagged as unsatisfactory, a structured investigation is required.[9] Do not immediately assume a complex instrument failure. The root cause is often simpler.



Click to download full resolution via product page

Caption: A systematic workflow for troubleshooting a PT failure.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section directly addresses common issues encountered during BZE analysis in a question-and-answer format.

Pre-Analytical Issues

Q1: My reported BZE value was significantly lower than the PT provider's target value. Could sample handling be the cause?

A: Absolutely. This is a classic sign of analyte degradation.

- Causality: **Benzoylecgonine** is susceptible to hydrolysis, especially under neutral to alkaline pH conditions and at warmer temperatures.[3] If the PT sample was stored for an extended period at room temperature or even refrigerated (4°C) without pH control, significant degradation could have occurred, leading to a falsely low result.[5][6]

- Troubleshooting Steps:

  - Review Storage Records: Immediately check the storage temperature and duration for the PT sample from receipt to analysis.

© 2026 BenchChem. All rights reserved.

- Check pH: If any remnant of the sample is available, check its pH. Urine pH can vary widely.
- Future Prevention: Implement a strict laboratory protocol to store all urine samples for BZE analysis at ≤ 4°C upon receipt and to freeze them at -20°C for long-term storage, preferably after adjusting the pH to be slightly acidic (pH ~6).[3]

Q2: Our results show high variability between replicates of the PT sample. What's going on?

A: This often points to a non-homogenous sample, a common issue with frozen specimens.

- Causality: During the freezing process, analytes can partition into different strata within the sample matrix.[8] If a frozen sample is not mixed properly after thawing, aliquots taken from the top and bottom can have significantly different concentrations.
- Troubleshooting Steps:
  - Review Thawing Protocol: Ensure your standard operating procedure (SOP) specifies that previously frozen samples must be brought to room temperature and gently but thoroughly mixed (e.g., by gentle inversion) before aliquoting.
  - Avoid Vigorous Mixing: Do not vortex excessively, as this can cause foaming and may degrade labile compounds.

Analytical: Extraction Issues

Q3: We are experiencing consistently low recovery for BZE. How can we improve our Solid-Phase Extraction (SPE) method?

A: Low recovery is a multifaceted problem often linked to suboptimal SPE conditions. BZE is amphoteric, and its extraction requires careful pH control to manipulate its charge state.

- Causality: The most effective SPE methods for BZE use a mixed-mode cation exchange mechanism.[2][10] This involves a reversed-phase interaction and an ionic interaction. For the ionic interaction to occur, the BZE molecule (an acid) must be protonated (positively charged), which requires a pH below its pKa. The wash steps must be designed to remove

© 2026 BenchChem. All rights reserved.

interferences without disrupting this interaction, and the elution step must use a solvent that disrupts both interactions to release the analyte.

- Troubleshooting Steps:
  - Check pH of Loading Step: Ensure the urine sample is acidified (typically to pH ~6 or lower) before loading it onto the cation exchange SPE column. This protonates the BZE, allowing it to bind to the sorbent.
  - Optimize Wash Steps: A common mistake is using a wash solvent that is too strong (either in organic content or ionic strength), which can cause premature elution of BZE. Review the manufacturer's recommendations for your specific SPE cartridge.
  - Verify Elution Solvent: The elution solvent must be sufficiently basic (e.g., containing ammonium hydroxide) to neutralize the charge on the BZE, disrupting the ionic bond and allowing it to be eluted.[11]
  - Evaluate Sorbent Mass: Ensure the mass of the sorbent in your SPE cartridge is sufficient for the sample volume and expected analyte concentration. Overloading the cartridge will lead to breakthrough and low recovery.

Table 2: Comparison of Common SPE Cartridges for Benzoylecgonine

© 2026 BenchChem. All rights reserved.

Cartridge Type	Sorbent Chemistry	Typical Recovery (%)	Key Advantages	Source(s)
Oasis MCX	Polymeric Strong Cation Exchange & Reversed-Phase	>83%	High and consistent recovery, minimal matrix effects.	[10][12]
Bond Elut Plexa PCX	Polymeric Strong Cation Exchange	~86%	Excellent extract cleanliness, minimizing ion suppression.	[2]
Bond Elut Certify	C8 & Strong Cation Exchange	~80% (Urine)	Widely used with a long history of successful application.	[10]

Protocol: General-Purpose Mixed-Mode SPE for Benzoylecgonine

- Sample Pre-treatment: To 1 mL of urine, add 20 µL of the internal standard and 1 mL of a suitable buffer (e.g., 100 mM phosphate buffer, pH 6.0). Mix gently.
- Column Conditioning: Condition the mixed-mode SPE column with 1 mL of methanol, followed by 1 mL of deionized water. Do not let the sorbent go dry.
- Sample Loading: Load the pre-treated sample onto the column. Allow it to pass through slowly (1-2 mL/min).
- Wash 1 (Polar Interferences): Wash the column with 1 mL of 0.1 M HCl or an acidic buffer.
- Wash 2 (Non-polar Interferences): Dry the column thoroughly under vacuum. Wash with 1 mL of an organic solvent like ethyl acetate or methanol.
- Elution: Elute the BZE with 1-2 mL of a freshly prepared basic organic solvent (e.g., Dichloromethane:Isopropanol:Ammonium Hydroxide 80:20:2).

© 2026 BenchChem. All rights reserved.

- Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at <40°C. Reconstitute in a suitable solvent for your instrument (e.g., 100 µL of mobile phase for LC-MS or derivatization agent for GC-MS).

Analytical: Derivatization & Instrumentation

Q4: My GC-MS analysis of BZE shows poor peak shape and low sensitivity. What am I doing wrong?

A: This is almost always a derivatization issue. BZE cannot be analyzed by GC-MS without converting it into a more volatile, less polar form.[7]

- Causality: The carboxylic acid and hydroxyl groups on BZE make it polar and prone to adsorption on active sites in the GC inlet and column. Derivatization masks these functional groups.

- Troubleshooting Steps:

  - Ensure Complete Dryness: The silylating agents commonly used for derivatization (e.g., BSTFA, MTBSTFA) are extremely sensitive to moisture. Ensure your extract is completely dry before adding the reagent. Water will consume the reagent and inhibit the reaction.

  - Optimize Reaction Conditions: The derivatization reaction requires heat and time. A typical condition is 70°C for 20-30 minutes.[13] Insufficient time or temperature will lead to incomplete derivatization.

  - Consider a Different Reagent: Studies suggest that MTBSTFA may be more effective than BSTFA for derivatizing BZE, resulting in lower limits of detection.[13] Pentafluoropropionic anhydride (PFPA) with pentafluoropropanol (PFPOH) is another robust option.[14][15]

  - Check for Interferences: Some co-eluting compounds can interfere with the derivatization process or the analysis. For example, the antifungal drug fluconazole can interfere with trimethylsilyl derivatives of BZE, but this interference can be eliminated by using a pentafluoropropionyl derivative.[16]

Q5: We use LC-MS/MS and our results are low. We've ruled out extraction issues. What else could it be?

© 2026 BenchChem. All rights reserved.

A: With LC-MS/MS, the most likely culprit after extraction is the matrix effect, specifically ion suppression.

- Causality: Co-eluting endogenous compounds from the urine matrix can compete with the BZE ions in the electrospray ionization (ESI) source of the mass spectrometer.[17] This competition reduces the efficiency with which BZE ions are formed and enter the mass analyzer, leading to a suppressed signal and falsely low quantification.

- Troubleshooting Steps:

  - Evaluate with a Post-Extraction Spike: Compare the response of an analyte spiked into a blank extracted matrix with the response of the same analyte in a clean solvent. A significantly lower response in the matrix indicates suppression.

  - Improve Chromatographic Separation: Adjust your LC gradient to better separate BZE from the region where most matrix components elute (often the early part of the chromatogram).

  - Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An ideal internal standard like **Benzoylecgonine**-d3 or -d8 will co-elute with the native BZE and experience the same degree of ion suppression.[12] The ratio of the analyte to the SIL-IS will remain constant, correcting for the suppression and providing an accurate result.

  - Dilute the Sample: A simple "dilute-and-shoot" approach can sometimes mitigate matrix effects by reducing the concentration of interfering compounds, though this may compromise the limit of detection.

Post-Analytical Issues

Q6: Our initial immunoassay screen was positive, but our confirmatory GC-MS result for the PT sample was negative. Why the discrepancy?

A: This is a common scenario that highlights the fundamental difference between screening and confirmatory tests.

- Causality: Immunoassays, the technology used for initial screening, are designed for high sensitivity and speed. They use antibodies that bind to BZE, but these antibodies can

© 2026 BenchChem. All rights reserved.

sometimes cross-react with other structurally similar molecules, leading to a false positive result.[18][19][20] Confirmatory methods like GC-MS and LC-MS/MS are highly specific; they separate compounds chromatographically and identify them based on their unique mass-to-charge ratio and fragmentation patterns, virtually eliminating false positives.[21]

- Actionable Insights:
  - This result does not necessarily indicate a failure in your confirmatory method. It may mean the PT sample was designed to test for specificity.
  - Always report results based on the confirmatory method, as it is the "gold standard."[22]
  - Document the discrepancy and the principle behind it. It demonstrates a thorough understanding of the different analytical technologies.

References

- Baugh, L. D., & Whittington, S. L. (1998). Evaluation of a solid-phase extraction method for **benzoylecgonine** urine analysis in a high-throughput forensic urine drug-testing laboratory. Journal of Analytical Toxicology, 22(4), 313–316. [Link]
- Logan, B. K., & Stafford, D. T. (1993). Isolation of **benzoylecgonine** from urine using solid-phase extraction. Journal of Analytical Toxicology, 17(7), 432–433. [Link]
- Agilent Technologies. (2011). SAMHSA-Compliant LC/MS/MS Analysis of **Benzoylecgonine** in Urine with Agilent Bond Elut Plexa PCX and Agilent Poroshell 120. Application Note. [Link]
- Carvalho, V. M., et al. (2008). A study on the stability of anhydroecgonine methyl ester (crack biomarker), **benzoylecgonine**, and cocaine in human urine. Revista de Psiquiatria Clínica, 35(supl 1), 17-20. [Link]
- Spiehler, V. R., et al. (1996). Evaluation of Two Enzyme Immunoassays for the Detection of the Cocaine Metabolite **Benzoylecgonine** in 1,398 Urine Specimens. Journal of Analytical Toxicology, 20(6), 536-540. [Link]
- Poklis, A., et al. (1994). The Reliability of a Solid-Phase Extraction System for the Analysis of **Benzoylecgonine** in Urine. Journal of Analytical Toxicology, 18(2), 89-92. [Link]

© 2026 BenchChem. All rights reserved.

- Gumus, Z. P., et al. (2016). Determination of Cocaine and **Benzoylecgonine** in Biological Matrices by HPLC and LC-MS/MS. Journal of the Turkish Chemical Society, Section A: Chemistry, 3(3), 535-550. [Link]
- Isenschmid, D. S., Levine, B. S., & Caplan, Y. H. (1989). A comprehensive study of the stability of cocaine and its metabolites. Journal of analytical toxicology, 13(5), 250–256. [Link]
- Dr. Oracle. (2025). What are the steps to verify a false positive result for **benzoylecgonine** (Benzoyl Ecgonine), a metabolite of cocaine?. [Link]
- Stoykova, S., & Stomeo, F. (2017). AN OPTIMIZED GC-MS METHOD FOR IDENTIFICATION OF COCAINE AND ITS MAJOR METABOLITES. Journal of IMAB, 23(2), 1523-1527. [Link]
- Graas, J. E., & Watson, M. (1978). GC/MS Determination of **Benzoylecgonine** in Urine Following an Extractive Alkylation Technique. Journal of Analytical Toxicology, 2(2), 80-81. [Link]
- Waters Corporation. (2014). Rapid Analysis of Cocaine and Metabolites by Mixed-Mode µElution SPE Combined with UPLC-MS/MS. Application Note. [Link]
- Skopp, G., et al. (1997). Analysis of Cocaine, **Benzoylecgonine**, Ecgonine Methyl Ester, and Ecgonine in Plasma and Urine by Gas Chromatography-Mass Spectrometry. Journal of Analytical Toxicology, 21(2), 105-111. [Link]
- Kunkel, E. J., et al. (2011). A hydrolysis procedure for the analysis of total cocaine residues in wastewater. Analytical and Bioanalytical Chemistry, 401(5), 1549-1558. [Link]
- Torres, B., et al. (2020). Stability of Cocaine Compounds in Biological Fluids During Post-Analytical Sample Storage. Toxics, 8(4), 110. [Link]
- Musile, G., et al. (2014). A Direct Aqueous Derivatization GSMS Method for Determining **Benzoylecgonine** Concentrations in Human Urine. Journal of Analytical Methods in Chemistry, 2014, 831074. [Link]
- Dasgupta, A., et al. (1996). Elimination of Fluconazole Interference in Gas Chromatography/Mass Spectrometric Confirmation of **Benzoylecgonine**, the Major

© 2026 BenchChem. All rights reserved.

Metabolite of Cocaine Using Pentafluoropropionyl Derivative. Journal of Forensic Sciences, 41(3), 511-513. [Link]

- Fleming, S. W., Dasgupta, A., & Garg, U. (2010). Quantitation of cocaine, **benzoylecgonine**, ecgonine methyl ester, and cocaethylene in urine and blood using gas chromatography-mass spectrometry (GC-MS). Methods in molecular biology, 603, 145–156. [Link]
- Bloch-Bogusławska, E., & Wiergowski, M. (2004). Stability of cocaine in tissues in relation to temperature and storage periods. Archiwum Medycyny Sądowej i Kryminologii, 54(4), 263-268. [Link]
- Montes de Oca Porto, R., et al. (2018). Development and Validation of an Analytical Method for the Simultaneous Determination of **Benzoylecgonine** and Ecgonine Methyl Ester in Human Urine by Gas Chromatography/Mass Spectrometry. Journal of Analytical & Bioanalytical Techniques, 9(5). [Link]
- Sciex. (2021). Ultra-sensitive forensic analysis workflow of cocaine and its metabolites in hair samples using LC-MS MS. Technical Note. [Link]
- Colby, J. M. (2013). Chemoinformatic Methods for Predicting Interference in Drug of Abuse/Toxicology Immnoassays. The journal of applied laboratory medicine, 2(1), 59-71. [Link]
- Cody, J. T., & Schwarzhoff, R. (1993). Reanalysis of forensic urine specimens containing **benzoylecgonine** and THC-COOH. Journal of analytical toxicology, 17(5), 278–283. [Link]
- Gumus, Z. P., et al. (2016). DETERMINATION OF COCAINE AND **BENZOYLECGONINE** IN BIOLOGICAL MATRICES BY HPLC AND LC-MS/MS. Journal of the Turkish Chemical Society, Section A: Chemistry, 3(3), 535-550. [Link]
- Al-Hiari, Y. M., et al. (2022). Common Interferences in Drug Testing. Therapeutic Drug Monitoring, 44(1), 1-10. [Link]
- ClearChem Diagnostics. DRI® Cocaine Metabolite Assay. Product Insert. [Link]
- Menotti, V. S., et al. (2020). Validation of a method for simultaneous analysis of cocaine, **benzoylecgonine** and cocaethylene in urine using gas chromatography-mass spectrometry.

© 2026 BenchChem. All rights reserved.

Brazilian Journal of Pharmaceutical Sciences, 56. [Link]

- Menotti, V. S., et al. (2020). Validation of a method for simultaneous analysis of cocaine, benzoylecognine and cocaethylene in urine using gas chromatography-. Brazilian Journal of Pharmaceutical Sciences, 56. [Link]
- AttoLife. (2025). Cocaine: External Contamination, Inconclusive Results, and Legal Implications. [Link]
- Menotti, V. S., et al. (2020). Results for the stability assay of **benzoylecgonine**, cocaine and cocaethylene in urine samples stored at 4-8 °C. ResearchGate. [Link]
- College of American Pathologists. (2018). Troubleshooting Guide for Proficiency Testing Data. [Link]
- Kiszka, M., et al. (2000). The stability of cocaine (C) in urine. ResearchGate. [Link]
- Gerhardt, I., et al. (2024). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. Therapeutic drug monitoring, 46(1), 108–118. [Link]
- Pérez-Mañá, C., et al. (2021). Positivity to Cocaine and/or **Benzoylecgonine** in Confirmation Analyses for On-Road Tests in Spain. Journal of clinical medicine, 10(10), 2167. [Link]
- Peterson, D. P., et al. (1995). Comparison of immunoassays for semiquantitative measurement of **benzoylecgonine** in urine. Journal of analytical toxicology, 19(5), 288-294. [Link]
- Moody, D. E., et al. (2004). A sensitive assay for urinary cocaine metabolite **benzoylecgonine** shows more positive results and longer half-lives than those using traditional cut-offs. Journal of analytical toxicology, 28(1), 26-32. [Link]
- Torres, B., et al. (2020). Stability of Cocaine Compounds in Biological Fluids During Post-Analytical Sample Storage. Toxics, 8(4), 110. [Link]
- Gjerde, H., et al. (2018). Cocaine and **benzoylecgonine** oral fluid on-site screening and confirmation. Journal of analytical toxicology, 42(6), 385-390. [Link]

© 2026 BenchChem. All rights reserved.

- Schwope, D. M., et al. (2016). Oral Fluid Cocaine and **Benzoylecgonine** Concentrations Following Controlled Intravenous Cocaine Administration. Journal of analytical toxicology, 40(1), 38-45. [Link]
- Nikolac, N. (2014). MOST COMMON INTERFERENCES IN IMMUNOASSAYS. Clinical Chemistry and Laboratory Medicine, 52(s1), s1-s1. [Link]
- Eurachem. (2016). How to investigate poor performance in proficiency testing. Information Leaflet. [Link]
- Brown, F., et al. (2019). A diagnostic test for cocaine and **benzoylecgonine** in urine and oral fluid using portable mass spectrometry. Analytical Methods, 11(20), 2654-2660. [Link]
- Boston University. (2021). Monitoring the stability of cocaine and **benzoylecgonine** in postmortem tissues using laminar flow tandem mass spectrometry. Thesis. [Link]
- American Association for Clinical Chemistry. (2015). Tackling Proficiency Testing Failures. [Link]
- Parsons, P. J., et al. (2000). Causes of unsatisfactory performance in proficiency testing. Clinical chemistry, 46(1), 89–95. [Link]
- Lablogatory. (2019). Proficiency Testing (PT) Part 2: Investigating Failures. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. researchgate.net [researchgate.net]
- 2. agilent.com [agilent.com]
- 3. scielo.br [scielo.br]
- 4. A comprehensive study of the stability of cocaine and its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

- 5. researchgate.net [researchgate.net]
- 6. Stability of Cocaine Compounds in Biological Fluids During Post-Analytical Sample Storage - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. Reanalysis of forensic urine specimens containing benzoylecgonine and THC-COOH - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. eurachem.org [eurachem.org]
- 10. pdf.benchchem.com [pdf.benchchem.com]
- 11. scielo.br [scielo.br]
- 12. waters.com [waters.com]
- 13. journal-imab-bg.org [journal-imab-bg.org]
- 14. Evaluation of a solid-phase extraction method for benzoylecgonine urine analysis in a high-throughput forensic urine drug-testing laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Quantitation of cocaine, benzoylecgonine, ecgonine methyl ester, and cocaethylene in urine and blood using gas chromatography-mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. dl.astm.org [dl.astm.org]
- 17. Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Evaluation of Two Enzyme Immunoassays for the Detection of the Cocaine Metabolite Benzoylecgonine in 1,398 Urine Specimens - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Chemoinformatic Methods for Predicting Interference in Drug of Abuse/Toxicology Immnoassays - PMC [pmc.ncbi.nlm.nih.gov]
- 20. hrcak.srce.hr [hrcak.srce.hr]
- 21. droracle.ai [droracle.ai]
- 22. clearchemdiagnostics.com [clearchemdiagnostics.com]

- To cite this document: BenchChem. [Technical Support Center: Troubleshooting Failed Proficiency Testing for Benzoylecgonine Analysis]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1201016/docs#technical-support-center-troubleshooting-failed-proficiency-testing-for-benzoylecgonine-analysis]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved.

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.